Cas no 1975-34-4 ( )

• Product Name: &nbsp
• CAS No: 1975-34-4
• MF: C₂₇H₄₄O₂
• MW: 400.637068748474
• CID: 908388
• PubChem ID: 234036
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 9-methoxy-4-nitrofuro[3,2-g]chromen-7-one
• alerate[qr]
• Fusariotoxin T 2
• fusariotoxin T-2
• FUSARITOXIN
• hothecene
• Insariotoxin
• -isovalerate
• nsc138780
• othecene[qr]
• toxint2
• UNII-Y88YG855BL
• {7H-Furo[3,4-g][1]benzopyran-7-one,} 9-methoxy-4-nitro- ( )
• DTXSID90172902
• 5-Benzofuranacrylic acid, 6-hydroxy-7-methoxy-4-nitro-, delta-lactone
• CHEMBL1288970
• 1930-56-9
• NSC-45806
• 7H-furo[3,4-g][1]benzopyran-7-one, 9-methoxy-4-nitro-(8ci 9ci)
• NSC 45806
• 7H-Furo(3,4-g)(1)benzopyran-7-one, 9-methoxy-4-nitro-
• 4-(Hydroxy(oxido)amino)-9-methoxy-7H-furo[3,2-g]chromen-7-one
• 9-methoxy-4-nitro-7h-furo[3,2-g]chromen-7-one
• 7H-Furo[3, 9-methoxy-4-nitro-
• Y88YG855BL
• DS-005995
• NSC45806
• 8-Methoxy-5-nitropsoralen
• 1975-34-4
• 9-Methoxy-4-nitro-7H-furo(3,2-g)(1)benzopyran-7-one
• 7H-Furo(3,4-g)(1)benzopyran-7-one, 9-methoxy-4-nitro- (8CI)(9CI)
• 5-Nitro-8-methoxypsoralen
• SCHEMBL498745
• 7H-Furo[3,2-g][1]benzopyran-7-one, 9-methoxy-4-nitro-
• 9-methoxy-4-nitro-7h-furo[3,2-g][1]benzopyran-7-one
• 9-methoxy-4-nitro-furo[3,2-g]chromen-7-one
•  

• Inchi： 1S/C27H44O2/c1-17(2)7-6-8-18(3)20-9-10-21-19-11-16-27-24(29-27)23(28)13-15-26(27,5)22(19)12-14-25(20,21)4/h17-22,24H,6-16H2,1-5H3/t18-,19+,20-,21+,22+,24+,25-,26-,27+/m1/s1
• InChI Key： DNHVTVKDKYLDFF-WZHAGKRUSA-N
• SMILES： O1[C@H]2C(CC[C@]3(C)[C@H]4CC[C@]5(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]5[C@@H]4CC[C@@]132)=O

Computed Properties

• Exact Mass: 261.02731
• Monoisotopic Mass: 400.334130642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 29.6Ų

Experimental Properties

• PSA: 91.81
• LogP: 6.80810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids